Acid Red 315
Description
Acid Red 315 is a synthetic dye used in various industries, including textile, paper, and food. It is also known as C.I.Acid Red 315 . The dye is the chromium complex, disodium salt of the displayed structure . Its chemical formula is C20H12N2Na2O7S2, and it belongs to the class of azo dyes. It has gained significant attention in recent years due to its potential applications in scientific research.
Synthesis Analysis
The production of Acid Red 315 involves the reaction of 6-amino-4-nitrophenol-2-sulfonic acid, 2-amino-4-nitrophenol, and 3-methyl-1-phenyl-5-pyrazolone with chromium sulfate . This process involves diazotisation, azo coupling, and complex formation .Molecular Structure Analysis
Acid Red 315 has a complex molecular structure. It is a single azo, 1:2 metal complex . The molecular weight of Acid Red 315 is 851.62 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Acid Red 315 include diazotisation, azo coupling, and complex formation . These reactions result in the formation of the chromium complex, disodium salt of the displayed structure .Physical And Chemical Properties Analysis
Acid Red 315 is a yellow light red dye . It has good light fastness and perspiration fastness . It is soluble and stable, making it easy to incorporate into various experimental systems.Mechanism of Action
Acid Red 315 is a small molecule that can penetrate cell membranes and bind to various biomolecules, including proteins, nucleic acids, and lipids. Its mechanism of action is based on electrostatic and hydrophobic interactions with the target molecules. Acid Red 315 has been shown to alter the conformation and activity of proteins and to affect the stability and function of nucleic acids.
Safety and Hazards
Acid Red 315 is generally safe under normal conditions of use, but protective measures should be taken to avoid direct contact with skin and eyes, and inhalation or ingestion . It may cause irritation or allergic reactions in sensitive individuals . In case of accidental inhalation or ingestion, immediate medical help should be sought .
properties
CAS RN |
12220-47-2 |
|---|---|
Product Name |
Acid Red 315 |
Molecular Formula |
C9H11BrO3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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